Cas no 4346-18-3 (Phenyl butyrate)

Phenyl butyrate structure
Phenyl butyrate structure
Product Name:Phenyl butyrate
CAS No:4346-18-3
MF:C10H12O2
MW:164.201083183289
CID:44963
PubChem ID:20354
Update Time:2025-04-18

Phenyl butyrate Chemical and Physical Properties

Names and Identifiers

    • Phenyl butyrate
    • phenyl butanoate
    • butanoic acid phenyl ester
    • Buttersaeure-phenylester
    • butyric acid phenyl ester
    • Butyryloxy-benzol
    • EINECS 224-405-9
    • phenyl n-butanoate
    • UNII-R9K49A127H
    • Butyricacid, phenyl ester (6CI,7CI,8CI)
    • EN300-7815962
    • R9K49A127H
    • AI3-11761
    • FT-0635242
    • Butyric acid, phenyl ester
    • CHEBI:180407
    • SCHEMBL62921
    • NS00007892
    • phenyl ethyl acetate
    • AKOS002952627
    • Q27288012
    • DTXSID30195857
    • FEMA NO. 4621
    • A826287
    • 4346-18-3
    • Butanoic acid, phenyl ester
    • Butanoic acid, 9CI
    • Ph ester
    • STL280427
    • DTXCID70118348
    • DB-051088
    • G30608
    • Inchi： 1S/C10H12O2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
    • InChI Key： IGVPBCZDHMIOJH-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C(CCC)=O

Computed Properties

  • Exact Mass: 164.08400
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.0382
  • Boiling Point: 225°C (estimate)
  • Flash Point: 90.3°C
  • Refractive Index: 1.5155 (estimate)
  • PSA: 26.30000
  • LogP: 2.39210
  • FEMA: 4621 | PHENYL BUTYRATE

Phenyl butyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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A2B Chem LLC
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A2B Chem LLC
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